![molecular formula C16H21N3O4 B2789029 N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide CAS No. 898439-54-8](/img/structure/B2789029.png)
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide, also known as ADQX, is a potent non-NMDA (N-methyl-D-aspartate) receptor antagonist. It is a synthetic compound that has been widely used in scientific research to study the mechanisms of action of excitatory amino acids in the central nervous system.
Mechanism of Action
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide acts as a competitive antagonist of non-NMDA receptors by binding to the receptor site and preventing the binding of the neurotransmitter glutamate. This results in the inhibition of excitatory neurotransmission in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on the central nervous system. It has been shown to inhibit the induction of long-term potentiation, which is a process involved in the formation of new memories. It has also been shown to have anticonvulsant effects and to reduce the severity of seizures in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide is its potency and selectivity as a non-NMDA receptor antagonist. This makes it a valuable tool for studying the role of non-NMDA receptors in the central nervous system. However, one limitation of this compound is that it is not selective for a specific subtype of non-NMDA receptor and can also inhibit the activity of other ionotropic glutamate receptors.
Future Directions
There are several future directions for the use of N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide in scientific research. One area of interest is the role of non-NMDA receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more selective non-NMDA receptor antagonists that can be used to study the specific subtypes of non-NMDA receptors involved in synaptic plasticity and memory formation. Additionally, the use of this compound in combination with other drugs or therapies may provide new insights into the treatment of neurological disorders.
Synthesis Methods
The synthesis of N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide involves the reaction of 2-acetylaniline with ethyl 3-oxobutanoate in the presence of sodium ethoxide to form 1-(2-acetylphenyl)-3-oxobutane-1,3-dione. This intermediate is then reacted with 7-amino-1,2,3,4-tetrahydroquinoline in the presence of sodium ethoxide to form this compound.
Scientific Research Applications
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide has been extensively used in scientific research to study the role of non-NMDA receptors in the central nervous system. It has been shown to be a potent and selective antagonist of non-NMDA receptors, which are involved in the regulation of synaptic plasticity and memory formation.
properties
IUPAC Name |
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-(3-hydroxypropyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O4/c1-11(21)19-8-2-4-12-5-6-13(10-14(12)19)18-16(23)15(22)17-7-3-9-20/h5-6,10,20H,2-4,7-9H2,1H3,(H,17,22)(H,18,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWKKOJOZRPKKLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.